Cas no 58295-79-7 (2,6-dimethylphenol; 2,3,6-trimethylphenol)

2,6-dimethylphenol; 2,3,6-trimethylphenol structure
58295-79-7 structure
Product Name:2,6-dimethylphenol; 2,3,6-trimethylphenol
CAS No:58295-79-7
MF:C17H22O2
MW:258.355385303497
CID:370617
PubChem ID:6453593
Update Time:2025-04-19

2,6-dimethylphenol; 2,3,6-trimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethylphenol,2,3,6-trimethylphenol
    • Phenol, 2,3,6-trimethyl-, polymer with 2,6-dimethylphenol
    • 2,3,6-trimethylphenol
    • 2,6-dimethylphenol
    • NS00128682
    • DTXSID50973836
    • 2,6-dimethylphenol 2,3,6-trimethylphenol
    • KMLUZJQTMWDZLI-UHFFFAOYSA-N
    • 2,6-Dimethylphenol--2,3,6-trimethylphenol (1/1)
    • SCHEMBL4626530
    • 58295-79-7
    • 2,6-dimethylphenol; 2,3,6-trimethylphenol
    • Inchi: 1S/C9H12O.C8H10O/c1-6-4-5-7(2)9(10)8(6)3;1-6-4-3-5-7(2)8(6)9/h4-5,10H,1-3H3;3-5,9H,1-2H3
    • InChI Key: KMLUZJQTMWDZLI-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=CC(C)=C1C.OC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 258.16206
  • Monoisotopic Mass: 258.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Boiling Point: 223°Cat760mmHg
  • Flash Point: 100°C
  • PSA: 40.46
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